rac-methyl (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate, cis
Overview
Description
Rac-methyl (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate, cis (also known as R-Methyl-3R,4R-4-Fluorophenyl-1-Methylpiperidine-3-Carboxylate, cis) is a synthetic chiral molecule that has been widely studied in recent years due to its potential applications in medicinal chemistry, drug design, and chemical synthesis. It is an important intermediate in the synthesis of various chiral compounds, such as anti-inflammatory agents and anti-cancer drugs. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for this molecule.
Scientific Research Applications
Rac-methyl (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate, cis has been used in the synthesis of various chiral compounds, such as anti-inflammatory agents and anti-cancer drugs. It has also been used to synthesize enantiomerically pure compounds for use in drug design. Additionally, it has been used in the synthesis of chiral auxiliaries for asymmetric catalysis.
Mechanism of Action
The mechanism of action of rac-methyl (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate, cis is not yet fully understood. However, it is believed to act as a chiral catalyst in the synthesis of chiral compounds, as it is able to bind to a variety of substrates. Additionally, it is believed to be involved in the formation of enantiomerically pure compounds, which are important for drug design.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-methyl (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate, cis are not yet fully understood. However, it is believed to act as a chiral catalyst in the synthesis of chiral compounds, which may have beneficial effects on the body. Additionally, it may be involved in the formation of enantiomerically pure compounds, which may have beneficial effects on the body.
Advantages and Limitations for Lab Experiments
The main advantage of using rac-methyl (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate, cis in lab experiments is its ability to bind to a variety of substrates. This makes it a useful tool for the synthesis of chiral compounds. Additionally, it is relatively inexpensive and easy to use, making it a cost-effective option for lab experiments. However, it is important to note that rac-methyl (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate, cis may not be suitable for all types of experiments, as its reactivity may be limited in some cases.
Future Directions
The future directions for rac-methyl (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate, cis are numerous. For example, further research could be conducted to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in drug design and chemical synthesis. Additionally, new methods for the synthesis of this molecule could be developed to make the process more efficient and cost-effective. Finally, further research could be conducted to explore its potential applications in other areas, such as materials science and catalysis.
Synthesis Methods
Rac-methyl (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate, cis can be synthesized using a variety of methods, including the Mitsunobu reaction, the Wittig reaction, and the Sharpless asymmetric dihydroxylation. The Mitsunobu reaction involves the reaction of an aldehyde or ketone with an alcohol in the presence of a phosphine and an acid. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde or ketone, followed by the addition of a base. The Sharpless asymmetric dihydroxylation is a catalytic method that involves the reaction of an olefin with an oxidant in the presence of a chiral ligand.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate, cis involves the preparation of the starting material, (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylic acid, followed by esterification with methanol to form the final product.", "Starting Materials": [ "(3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylic acid", "Methanol", "Dicyclohexylcarbodiimide (DCC)", "4-Dimethylaminopyridine (DMAP)", "Diethyl ether", "Sodium bicarbonate (NaHCO3)", "Hydrochloric acid (HCl)" ], "Reaction": [ "Step 1: Preparation of (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylic acid", "Starting material: 4-Fluorobenzaldehyde, methylamine, acetic acid, sodium triacetoxyborohydride (STAB)", "Reaction conditions: Reflux in methanol", "Step 2: Esterification of (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylic acid", "Starting material: (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylic acid, methanol, Dicyclohexylcarbodiimide (DCC), 4-Dimethylaminopyridine (DMAP)", "Reaction conditions: Stirring at room temperature for 24 hours", "Step 3: Purification of rac-methyl (3R,4R)-4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate, cis", "Starting material: crude ester product", "Reaction conditions: Dissolve in diethyl ether, wash with sodium bicarbonate solution, dry over sodium sulfate, evaporate solvent, dissolve in hydrochloric acid, evaporate solvent, recrystallize from diethyl ether" ] } | |
CAS RN |
109887-60-7 |
Molecular Formula |
C14H18FNO2 |
Molecular Weight |
251.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
